methylenebis[phenyl(phosphinic acid)]

• IUPAC Name: [hydroxy(phenyl)phosphoryl]methyl-phenylphosphinic acid
• InChI: InChI=1S/C13H14O4P2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2,(H,14,15)(H,16,17)
• InChI Key: QVCFQPVQMAWGRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CP(=O)(C2=CC=CC=C2)O)O
• Molecular Formula: C13H14O4P2
• DSSTOX Substance ID: DTXSID90355192
• Molecular Weight: 296.19 g/mol
• CAS RN: 4851-69-8

Description

Methylenebis[phenyl(phosphinic acid)] (MBPP) is an organophosphorus compound that has gained significant attention in scientific research due to its unique properties. MBPP is a white crystalline solid that is soluble in water and exhibits a high thermal stability.

Scientific Research Applications

Synthesis and Chemical Properties

Methylenebis[phenyl(phosphinic acid)] is involved in the synthesis of various compounds. For instance, methylenebis[diaryl(or alkyl)phosphine oxides] are synthesized through reactions involving phosphine oxides containing a chloromethyl group with diaryl(or alkyl)phosphinous esters. Similarly, vinylenebis[diphenylphosphine oxide] and ethanylylidenetris[diphenylphosphine oxide] are synthesized from (1-chlorovinyl)diphenylphosphine oxide and diphenylphosphine oxide. These compounds, due to their complex chemical structures and interactions, have a variety of applications in different fields, including materials science and pharmaceuticals (Kabachnik et al., 1967).

Reactivity and Application in Polymer Science

The reactivity of compounds containing methylenebis[phenyl(phosphinic acid)] is also of interest in polymer science. Studies have focused on model urethane compounds like dibutyl 4,4′-methylenebis(phenyl carbamate) and dioctyl 4,4′-methylenebis(phenyl carbamate), exploring their reactions with small monofunctional compounds and model poly(ethylene glycols). These reactions are vital for understanding the behavior of these compounds at elevated temperatures and their potential applications in creating new materials with unique properties (Lu et al., 2002).

Catalysis

Compounds related to methylenebis[phenyl(phosphinic acid)] are used in catalytic processes. For example, palladium complexes of [1,2-phenylenebis(methylene)]bis[di(tert-butyl)phosphine] catalyze the methoxycarbonylation of vinyl acetate. The selectivity and efficiency of these catalytic processes are influenced by the presence of free phosphine ligand over the added acid, temperature, and pressure. This highlights the importance of these compounds in catalytic chemistry and their potential for industrial applications (Rucklidge et al., 2006).

Biomedical Research

In the context of biomedical research, derivatives of methylenebis[phenyl(phosphinic acid)] are examined for their inhibitory capacities towards human protein tyrosine phosphatases. The inhibitory capacities of compounds like sulfonylcalix[4]arene phosphinic acid and thiacalix[4]arene phosphinic acid towards PTP1B are of particular interest due to their potential therapeutic applications. The kinetic experiments indicate competitive inhibition with the substrate for the enzyme's active site, making these compounds significant in drug discovery and development (Buldenko et al., 2019).